Cas no 930111-02-7 (1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid
• CAS No: 930111-02-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 999238
• PubChem ID: 24229596
• Update Time: 2025-04-20

1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid
• 1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylicacid
• 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylic acid, AldrichCPR
• CS-0325750
• DTXSID20640306
• 930111-02-7
• FT-0743669
• MFCD09879914
• DB-079457

• Inchi： 1S/C11H15N3O2/c1-8-5-12-6-10(13-8)14-4-2-3-9(7-14)11(15)16/h5-6,9H,2-4,7H2,1H3,(H,15,16)
• InChI Key： TTWSTFTZNIMXTA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=NC=C(C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.252
• Melting Point: 185-186.5°C
• Boiling Point: 437.7°C at 760 mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.572
• PSA: 66.32000
• LogP: 1.15100
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)